Cas no 885949-46-2 (3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine)

• Product Name: 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine
• CAS No: 885949-46-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• MDL: MFCD06200990
• CID: 3143146
• PubChem ID: 2764452
• Update Time: 2025-05-20

3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine
• MFCD06200990
• N,N-Dimethyl(6-methylimidazo[1,2-a]pyridin-3-yl)-methanamine
• N,N-dimethyl-1-(6-methylimidazo[1,2-a]pyridin-3-yl)methanamine
• dimethyl({6-methylimidazo[1,2-a]pyridin-3-yl}methyl)amine
• 8X-0813
• N,N-dimethyl(6-methylimidazo[1,2-a]pyridin-3-yl)methanamine
• SCHEMBL17815897
• CS-0362418
• AKOS005071330
• 885949-46-2

• MDL： MFCD06200990
• Inchi： 1S/C11H15N3/c1-9-4-5-11-12-6-10(8-13(2)3)14(11)7-9/h4-7H,8H2,1-3H3
• InChI Key： UIANWMYNGANQOS-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC=C2CN(C)C

Computed Properties

• Exact Mass: 189.126597491Da
• Monoisotopic Mass: 189.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.5Ų

Additional information on 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine

Professional Introduction to 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine (CAS No. 885949-46-2)

3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine, a compound with the CAS number 885949-46-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and promising biological activities. The compound belongs to the imidazopyridine class, which is well-documented for its role in various therapeutic applications, particularly in the development of drugs targeting neurological and inflammatory disorders.

The structural framework of 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine consists of an imidazo[1,2-a]pyridine core, which is a fused bicyclic system incorporating both imidazole and pyridine rings. This configuration allows for multiple sites of interaction with biological targets, making it a versatile scaffold for drug design. The presence of a dimethylamino methyl group at the 3-position enhances the compound's ability to engage with biological receptors, potentially modulating signaling pathways involved in disease processes.

Recent research has highlighted the potential of imidazopyridines as pharmacological agents. Studies have demonstrated that derivatives of this class can exhibit inhibitory effects on enzymes and receptors associated with conditions such as cancer, neurodegeneration, and autoimmune diseases. The methyl group at the 6-position further influences the electronic properties of the molecule, affecting its binding affinity and metabolic stability. These structural features make 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine a valuable candidate for further investigation.

In vitro studies have begun to uncover the mechanistic aspects of 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine. Initial experiments suggest that the compound may interact with specific proteins and enzymes by occupying active or allosteric sites. This interaction could lead to modulation of cellular processes such as proliferation, differentiation, and apoptosis. The dimethylamino group, in particular, is known to enhance solubility and bioavailability, which are critical factors in drug development.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Imidazopyridines are no exception, with ongoing efforts to optimize their pharmacokinetic profiles and therapeutic efficacy. The synthesis of 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale studies.

Evaluation of the compound's safety profile is a crucial step before it can be considered for clinical use. Preclinical studies focus on assessing toxicity, pharmacokinetics, and potential side effects. These studies provide essential data for determining appropriate dosages and administration routes. The methyl groups in 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine may influence its metabolic pathways, necessitating thorough investigation to understand how the body processes this compound.

The potential applications of 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine extend beyond traditional therapeutic areas. Researchers are exploring its use in combination therapies, where it might synergize with other drugs to enhance treatment outcomes. Additionally, its structural versatility allows for modifications that could tailor its activity toward specific disease indications or patient populations.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel compounds like 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine. These technologies enable rapid assessment of molecular interactions and predictive modeling of biological activity. Such approaches are essential for identifying promising candidates early in the drug development pipeline.

The future direction of research on this compound includes exploring its role in emerging therapeutic strategies. For instance, there is growing interest in using small molecules like imidazopyridines to modulate immune responses or inhibit inflammation-related pathways. The unique properties of 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine make it a compelling candidate for these investigations.

In conclusion, 3-[(Dimethylamino)methyl]-6-methylimidazo[1,2-a]pyridine (CAS No. 885949-46-2) represents a significant contribution to pharmaceutical chemistry. Its structural features and demonstrated biological activities position it as a promising candidate for further development into therapeutic agents. Continued research will be essential to fully realize its potential in addressing various health challenges.